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Compound of Interest

Compound Name: 2-Bromo-1-methylcyclohexanol

Cat. No.: B13882013 Get Quote

Application Notes and Protocols for 2-Bromo-1-
methylcyclohexanol
Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-Bromo-1-methylcyclohexanol is
not readily available. The following information is compiled from data on analogous

compounds, including 1-Methylcyclohexanol and trans-2-Bromocyclohexanol, as well as

general safety guidelines for brominated organic compounds and flammable liquids.

Researchers, scientists, and drug development professionals must exercise extreme caution

and perform a thorough risk assessment before handling this compound. The information

provided here should be used as a guide and not as a substitute for a substance-specific SDS.

Quantitative Data Summary
The following table summarizes the available physical and chemical data for 2-Bromo-1-
methylcyclohexanol and its analogs. Data not specific to 2-Bromo-1-methylcyclohexanol is
clearly marked.
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Property Value
Source (Analog
Compound)

Molecular Formula C₇H₁₃BrO -

Molecular Weight 193.08 g/mol -

Appearance
Colorless clear liquid

(presumed)
(1-Methylcyclohexanol)[1]

Melting Point/Range 26 °C / 78.8 °F (1-Methylcyclohexanol)[2]

Boiling Point/Range
168 °C / 334.4 °F @ 752

mmHg
(1-Methylcyclohexanol)[2]

Flash Point 67 °C / 152.6 °F (1-Methylcyclohexanol)[2]

Density 0.919 g/cm³ at 25 °C (1-Methylcyclohexanol)[3]

Solubility No data available -

Hazard Statements (Presumed

based on analogs)

H228: Flammable solidH302:

Harmful if swallowedH312:

Harmful in contact with

skinH315: Causes skin

irritationH319: Causes serious

eye irritationH332: Harmful if

inhaledH335: May cause

respiratory irritation

(1-Methylcyclohexanol)[3][4]

Experimental Protocols
Risk Assessment and Hazard Control
Due to the limited specific safety data for 2-Bromo-1-methylcyclohexanol, a thorough risk

assessment is mandatory before any handling.

Methodology:

Hazard Identification: Assume the compound is flammable, harmful if swallowed, inhaled, or

in contact with skin, and causes skin, eye, and respiratory irritation based on data from
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analogous compounds.[3][4] Recognize the lack of specific toxicity and reactivity data as a

significant hazard.

Exposure Assessment: Evaluate all potential routes of exposure (inhalation, dermal,

ingestion, ocular) for the planned experimental procedures.

Control Measures: Implement a combination of engineering controls, administrative controls,

and personal protective equipment (PPE) to minimize exposure.

Emergency Planning: Establish clear procedures for spills, fires, and personnel exposure.

Review and Documentation: Document the risk assessment and review it before any

significant change in the experimental protocol.

Personal Protective Equipment (PPE)
A high level of PPE is required when handling 2-Bromo-1-methylcyclohexanol.

Protocol:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) and inspect them before each

use. Change gloves frequently and immediately if contaminated.[5]

Eye and Face Protection: Use chemical safety goggles and a face shield.[5]

Skin and Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe

shoes. For larger quantities, consider chemical-resistant aprons and sleeves.

Respiratory Protection: All handling of 2-Bromo-1-methylcyclohexanol that may generate

vapors or aerosols must be conducted in a certified chemical fume hood.[5] If engineering

controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors should be used.[5]

Safe Handling Procedures
Adherence to strict handling protocols is crucial to prevent exposure and accidents.

Protocol:
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Work Area Preparation: Ensure the work area, preferably within a chemical fume hood, is

clean and free of incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[2][6]

Weighing and Transferring: Conduct all weighing and transferring of the compound within a

chemical fume hood to minimize inhalation exposure. Use non-sparking tools.[7]

Heating: If heating is required, use a controlled heating source like a heating mantle or oil

bath. Avoid open flames.[7]

Static Electricity: When transferring from larger containers, ensure proper grounding and

bonding to prevent static discharge, which can be an ignition source.[8]

Hygiene: Wash hands thoroughly with soap and water after handling the compound and

before leaving the laboratory.[5]

Storage Procedures
Proper storage is essential to maintain the stability of the compound and prevent hazardous

situations.

Protocol:

Container: Store 2-Bromo-1-methylcyclohexanol in a tightly sealed, properly labeled, and

chemically resistant container.[6]

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources. If the compound is determined to be flammable, store it in a designated flammable

liquids cabinet.

Segregation: Store separately from incompatible materials, including oxidizing agents,

reducing agents, alkalis, and combustible materials.[6]

Inventory Management: Maintain an accurate inventory of the compound and ensure that

older stock is used first.

Emergency Procedures
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Protocol:

Spills:

Evacuate the immediate area.

If the spill is large or in a poorly ventilated area, contact the institution's emergency

response team.

For small spills within a chemical fume hood, use an inert absorbent material (e.g.,

vermiculite, sand) to contain the spill.

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Decontaminate the spill area.

Fire:

In case of a small fire, use a dry chemical, carbon dioxide, or alcohol-resistant foam

extinguisher.[9]

Do not use water, as it may spread the fire.[8]

For larger fires, evacuate the area and activate the fire alarm.

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek medical attention.[9]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[9]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[3]
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Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[3]

Visualizations
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Risk Assessment and Control Workflow for 2-Bromo-1-methylcyclohexanol
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Caption: Risk assessment workflow for handling chemicals with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13882013?utm_src=pdf-custom-synthesis
https://www.southwest.tn.edu/ehs/msds/1-10/1-Methylcyclohexanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC126600050&productDescription=1-METHYLCYCLOHEXANOL+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-methylcyclohexanol.pdf
https://dept.harpercollege.edu/chemistry/sds/1-methylcyclohexanol.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.sdrma.org/files/bb3ebdf50/FLAMMABLE+LIQUIDS+SAFETY.pdf
https://www.echemi.com/sds/1s2r-2-bromo-cyclohexanol-pid_Seven16466.html
https://www.benchchem.com/product/b13882013#safe-handling-and-storage-procedures-for-2-bromo-1-methylcyclohexanol
https://www.benchchem.com/product/b13882013#safe-handling-and-storage-procedures-for-2-bromo-1-methylcyclohexanol
https://www.benchchem.com/product/b13882013#safe-handling-and-storage-procedures-for-2-bromo-1-methylcyclohexanol
https://www.benchchem.com/product/b13882013#safe-handling-and-storage-procedures-for-2-bromo-1-methylcyclohexanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13882013?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13882013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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